![molecular formula C16H26N2O4 B2960919 Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate CAS No. 2361585-26-2](/img/structure/B2960919.png)
Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate, also known as PP2A inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research.
Mechanism of Action
Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate inhibitor works by inhibiting the activity of this compound, which is a critical regulator of cell growth and division. This compound inhibitor binds to the catalytic subunit of this compound, preventing it from dephosphorylating its target proteins. This leads to the accumulation of phosphorylated proteins, which can induce cancer cell death and inhibit tumor growth.
Biochemical and Physiological Effects
This compound inhibitor has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. It also inhibits the Akt/mTOR signaling pathway, which is involved in cell growth and survival. In addition, this compound inhibitor has been shown to enhance the efficacy of chemotherapy drugs by sensitizing cancer cells to the drugs.
Advantages and Limitations for Lab Experiments
One of the advantages of Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate inhibitor is its specificity for this compound, which allows for targeted inhibition of this protein. This compound inhibitor has also been shown to have low toxicity in animal studies. However, this compound inhibitor can be difficult to synthesize and is relatively expensive, which can limit its use in lab experiments.
Future Directions
There are several future directions for the study of Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate inhibitor. One area of research is the development of more efficient and cost-effective synthesis methods for this compound inhibitor. Another area of research is the investigation of the potential applications of this compound inhibitor in other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to determine the optimal dosing and administration of this compound inhibitor in cancer treatment.
Synthesis Methods
Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate inhibitor can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the preparation of (2S)-2-aminobutanoic acid, which is then reacted with piperidine-4-carboxylic acid to form (2S)-2-[(piperidine-4-carbonyl)amino]butanoic acid. The resulting compound is then reacted with propenoyl chloride to form this compound.
Scientific Research Applications
Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate inhibitor has been extensively studied for its potential applications in cancer research. It has been found to inhibit the activity of protein phosphatase 2A (this compound), which is a tumor suppressor protein that regulates cell growth and division. By inhibiting this compound, this compound inhibitor can promote cancer cell death and inhibit tumor growth. This compound inhibitor has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.
properties
IUPAC Name |
propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O4/c1-5-13(16(21)22-11(3)4)17-15(20)12-7-9-18(10-8-12)14(19)6-2/h6,11-13H,2,5,7-10H2,1,3-4H3,(H,17,20)/t13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APLYMPPYTZTPCA-ZDUSSCGKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)OC(C)C)NC(=O)C1CCN(CC1)C(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C(=O)OC(C)C)NC(=O)C1CCN(CC1)C(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.